Cas no 2138167-78-7 (Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate)

• Product Name: Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate
• CAS No: 2138167-78-7
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5299734
• Update Time: 2025-06-13

Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate
• Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro-, ethyl ester
• Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate

• Inchi： 1S/C9H15F2NO2/c1-3-14-8(13)9(10,11)6-12(2)7-4-5-7/h7H,3-6H2,1-2H3
• InChI Key： VILNLDXLWFLIAM-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CN(C)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 217
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5

Additional information on Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate

Recent Advances in the Study of Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate (CAS: 2138167-78-7)

Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate (CAS: 2138167-78-7) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropropanoate backbone and cyclopropyl(methyl)amino moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. Recent studies have focused on its synthetic pathways, pharmacological properties, and applications in drug discovery.

One of the most notable advancements in the study of Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate is its role in the synthesis of fluorinated analogs of biologically active compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. Researchers have successfully utilized this compound as a building block to introduce fluorine atoms into target molecules, thereby improving their pharmacokinetic and pharmacodynamic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of fluorinated protease inhibitors with enhanced efficacy against resistant strains of viruses.

In addition to its synthetic utility, Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate has been investigated for its direct biological activities. Preliminary in vitro studies have revealed its potential as a modulator of certain enzymatic pathways, particularly those involved in inflammation and oxidative stress. A recent preprint on bioRxiv highlighted its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting possible applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The compound's stability and reactivity under various conditions have also been a subject of recent research. A 2024 paper in Organic Process Research & Development detailed optimized synthetic protocols for Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate, emphasizing scalable and environmentally friendly methods. These advancements are critical for its potential industrial applications, particularly in large-scale pharmaceutical manufacturing. The study reported a high-yield, one-pot synthesis route that minimizes hazardous byproducts, aligning with the growing emphasis on green chemistry in the pharmaceutical industry.

Despite these promising developments, challenges remain in the broader application of Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate. Issues such as regioselectivity in further functionalization and potential toxicity of its metabolites need to be addressed. Ongoing research is exploring these aspects, with collaborative efforts between academic institutions and pharmaceutical companies aiming to unlock the full potential of this compound. Future directions may include its incorporation into more complex drug candidates and exploration of its interactions with biological targets at the molecular level.

In conclusion, Ethyl 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoate (CAS: 2138167-78-7) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in drug synthesis and biological modulation underscore its importance. As research progresses, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics, provided that challenges related to synthesis scalability and safety are effectively addressed.